Cas no 885460-25-3 (3-chloro-5-[(pyrrolidin-1-yl)methyl]-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene)
885460-25-3 structure
Product Name:3-chloro-5-[(pyrrolidin-1-yl)methyl]-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene
CAS No:885460-25-3
MF:C15H18ClN3S
MW:307.841520786285
CID:3106838
PubChem ID:3766673
Update Time:2025-04-21
3-chloro-5-[(pyrrolidin-1-yl)methyl]-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene Chemical and Physical Properties
Names and Identifiers
-
- <br>4-chloro-2-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]p yrimidine
- 3-chloro-5-[(pyrrolidin-1-yl)methyl]-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene
- 3-chloro-5-(pyrrolidin-1-ylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraene
- CS-0299761
- 4-Chloro-2-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine
- 885460-25-3
- 3-chloro-5-[(pyrrolidin-1-yl)methyl]-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
- 3-chloro-5-(pyrrolidin-1-ylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
- EN300-08944
-
- Inchi: 1S/C15H18ClN3S/c16-14-13-10-5-1-2-6-11(10)20-15(13)18-12(17-14)9-19-7-3-4-8-19/h1-9H2
- InChI Key: GSWYONCRUIWTTH-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC(CN3CCCC3)=N1)SC1CCCCC=12
Computed Properties
- Exact Mass: 307.0909965Da
- Monoisotopic Mass: 307.0909965Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 57.3Ų
3-chloro-5-[(pyrrolidin-1-yl)methyl]-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN4822-1G |
3-chloro-5-[(pyrrolidin-1-yl)methyl]-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene |
885460-25-3 | 95% | 1g |
¥ 1,716.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN4822-5G |
3-chloro-5-[(pyrrolidin-1-yl)methyl]-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene |
885460-25-3 | 95% | 5g |
¥ 5,273.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN4822-10G |
3-chloro-5-[(pyrrolidin-1-yl)methyl]-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene |
885460-25-3 | 95% | 10g |
¥ 7,900.00 | 2023-04-13 | |
| Ambeed | A553296-1g |
4-Chloro-2-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine |
885460-25-3 | 97% | 1g |
$384.0 | 2025-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370431-1g |
4-Chloro-2-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine |
885460-25-3 | 97% | 1g |
¥2808.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370431-5g |
4-Chloro-2-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine |
885460-25-3 | 97% | 5g |
¥7477.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370431-10g |
4-Chloro-2-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine |
885460-25-3 | 97% | 10g |
¥10341.00 | 2024-04-27 |
3-chloro-5-[(pyrrolidin-1-yl)methyl]-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
885460-25-3 (3-chloro-5-[(pyrrolidin-1-yl)methyl]-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene) Related Products
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